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Compound Name: 5-Chloro-6-methylnicotinic acid
CAS No.: 1256835-19-4
Cat. No.: B3094348
Get Quote
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5-Chloro-6-methylnicotinic acid is a substituted pyridine carboxylic acid that serves as a
crucial building block in the synthesis of complex organic molecules, particularly within the
pharmaceutical industry. Its structural features—a pyridine core, a carboxylic acid group, a
chloro substituent, and a methyl group—provide multiple reaction sites and modulate the
electronic properties and lipophilicity of derivative compounds. This makes it a valuable
intermediate in the development of novel therapeutic agents. For instance, derivatives of
nicotinic acid are explored for a wide range of biological activities, including anti-inflammatory
and analgesic properties.[1] Understanding the safe and effective handling of this compound is
paramount for researchers and drug development professionals to ensure laboratory safety
and experimental success.

This guide provides a comprehensive overview of the safety protocols, handling procedures,
and essential chemical properties of 5-Chloro-6-methylnicotinic acid, grounded in
authoritative safety data and field-proven insights.

Chapter 1: Hazard Identification and Risk
Assessment
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A thorough understanding of the potential hazards associated with 5-Chloro-6-methylnicotinic
acid is the foundation of safe laboratory practice. This compound is classified as an irritant and
requires careful handling to avoid adverse health effects.

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazard information. 5-Chloro-6-methylnicotinic
acid is classified as follows:

Hazard Class Category Hazard Statement

H315: Causes skin irritation.[2]
[3]

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye oA/ 2 H319: Causes serious eye
Irritation irritation.[2][3]

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[3][4]

Acute Aquatic Toxicity 2 H402: Harmful to aquatic life.

Signal Word: Warning[2][5]
Hazard Pictogram:

o GHSO07: Exclamation Mark (for skin/eye/respiratory irritation)

Toxicological Profile and Routes of Exposure

The primary routes of exposure are inhalation, skin contact, and eye contact.[6] Ingestion is
also a potential route of exposure.[6]

 Inhalation: Inhaling the dust of 5-Chloro-6-methylnicotinic acid may cause respiratory tract
irritation.[3][4]

o Skin Contact: Direct contact with the skin can cause irritation.[2][3]
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e Eye Contact: The compound is a serious eye irritant and can cause significant damage if it
comes into contact with the eyes.[2][3]

 Ingestion: While specific data is limited, ingestion may be harmful.[6]

To the best of current knowledge, the chemical, physical, and toxicological properties have not
been thoroughly investigated. It is not classified as a carcinogen by IARC, NTP, or OSHA.

Chapter 2: Exposure Controls and Personal
Protective Equipment (PPE)

Implementing robust exposure controls is critical to mitigating the risks associated with handling
5-Chloro-6-methylnicotinic acid. A multi-layered approach, combining engineering controls,
administrative controls, and personal protective equipment, is essential.

Engineering Controls

o Ventilation: Work with 5-Chloro-6-methylnicotinic acid should be conducted in a well-
ventilated area.[3][4] A laboratory fume hood is recommended, especially when handling the
powder or generating dust.[7] Local exhaust ventilation should be used to control airborne
concentrations.[2]

o Safety Stations: Easily accessible safety showers and eye wash stations are mandatory in
any laboratory where this chemical is handled.[2]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial for preventing direct contact with the chemical.
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PPE Type

Specifications

Rationale

Eye and Face Protection

Safety glasses with side-
shields conforming to EN166
(EV) or NIOSH (US) approved
standards. A face shield should
also be worn where there is a

risk of splashing.[4][8]

To prevent eye contact, which

can cause serious irritation.[2]

[3]

Hand Protection

Chemically resistant,
impervious gloves (e.g., nitrile
rubber). Gloves must be
inspected before use and
disposed of properly after
handling the material.[4][8]

To prevent skin contact and

subsequent irritation.[2][3]

Skin and Body Protection

Alab coat or long-sleeved
clothing should be worn. For
larger quantities or in case of a
spill, a complete suit protecting
against chemicals may be

necessary.[4][9]

To protect the skin from

accidental contact.

Respiratory Protection

Respiratory protection is
required when dusts are
generated. Use a

NIOSH/MSHA-approved

respirator.[9]

To prevent inhalation of the
powder, which can cause

respiratory irritation.[3][4]

Hygiene Practices

e Wash hands thoroughly after handling the compound.[2][3]

e Do not eat, drink, or smoke in the laboratory.[9][10]

o Contaminated clothing should be removed immediately and washed before reuse.[2][9]

Chapter 3: Safe Handling, Storage, and Disposal
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The physical and chemical properties of 5-Chloro-6-methylnicotinic acid dictate the
necessary precautions for its handling, storage, and disposal.

hvsical and Chemical :

Property Value

Appearance Light yellow to off-white solid powder.[9][11]
Melting Point 157 - 161 °C (314.6 - 321.8 °F)[11]

Boiling Point 204 °C (399 °F)

Solubility Freely soluble in water.[9]

Stability and Reactivity

e Chemical Stability: The compound is stable under normal ambient conditions (room
temperature).[3]

¢ Incompatible Materials: Avoid contact with strong oxidizing and reducing agents, strong
acids, and strong bases.[9]

e Hazardous Decomposition Products: Thermal decomposition can lead to the release of
irritating gases and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and
carbon dioxide (CO2).[3][6][9]

Recommended Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned and engineering controls
(fume hood) are operational.

» Dispensing: Avoid creating dust when weighing or transferring the solid.[4][9] Use a spatula
and weigh the compound on a tared weigh boat inside a fume hood.

 In Solution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

e Heating: If heating is required, use a well-controlled heating mantle or oil bath and ensure
adequate ventilation.
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o Post-Handling: After use, ensure the container is tightly sealed and decontaminate all
surfaces and equipment.

Storage Requirements

o Store in a tightly closed container.[9][10]
o Keep in a dry, cool, and well-ventilated place.[9][10][11]
o Store locked up.[10]

o Store away from incompatible materials.[10]

Disposal Protocol

Disposal of 5-Chloro-6-methylnicotinic acid and its containers must be done in accordance
with local, state, and federal regulations.[12]

o Waste Chemical: Dispose of the chemical waste through an approved waste disposal plant.
Do not mix with other waste.

o Empty Containers: Empty containers may still contain residue. Handle them as you would
the product itself. To dispose of empty containers, triple rinse with a suitable solvent, collect
the rinsate as hazardous waste, and then deface the label before disposal in regular
laboratory trash or recycling.[12][13]

Chapter 4: Emergency Procedures

A clear and well-rehearsed emergency plan is crucial for responding effectively to accidents
involving 5-Chloro-6-methylnicotinic acid.

First-Aid Measures
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Exposure Route First-Aid Protocol

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. If the person feels

unwell, get medical advice/attention.[2][3]

Immediately take off all contaminated clothing.
) Rinse the skin with plenty of water or shower. If
Skin Contact o )
skin irritation occurs, get medical

advice/attention.[2][3]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][3]

Rinse mouth. Do NOT induce vomiting.
Ingestion Immediately make the victim drink water (two

glasses at most). Consult a physician.[2][3][11]

Accidental Release Measures

In the event of a spill, follow these steps:

o Evacuate: Evacuate non-essential personnel from the area.[3][4]
e Ventilate: Ensure adequate ventilation.[3][4]

» Contain: Prevent the product from entering drains.[2][3]

o Personal Protection: Wear appropriate PPE, including respiratory protection, gloves, and eye
protection.[2][9]

o Cleanup: For a solid spill, carefully sweep up the material without creating dust and place it
in a suitable, closed container for disposal.[4][8][11] Clean the affected area thoroughly.

Firefighting Measures
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» Suitable Extinguishing Media: Use dry powder, foam, water spray, or carbon dioxide (COZ2).

[2][3]

e Special Hazards: The compound is combustible.[3] Thermal decomposition can produce
hazardous gases like carbon oxides and nitrogen oxides.[3][6][9]

» Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][6][9]

Chapter 5: Synthetic and Analytical Considerations

While this guide focuses on safety, a brief overview of the synthetic and analytical aspects of 5-
Chloro-6-methylnicotinic acid can provide valuable context for researchers.

Role in Synthesis

5-Chloro-6-methylnicotinic acid is an important intermediate in the synthesis of
pharmaceuticals. For example, 6-methylnicotinic acid derivatives are precursors for the non-
steroidal anti-inflammatory drug (NSAID) Etoricoxib.[14][15] The chloro and methyl groups on
the pyridine ring can be modified or used to direct further reactions, allowing for the creation of
a diverse library of compounds for drug discovery.

lllustrative Synthetic Pathway

The synthesis of related compounds often involves the oxidation of substituted pyridines. For
instance, 6-methylnicotinic acid can be synthesized by the oxidation of 2-methyl-5-ethylpyridine
using nitric acid.[16][17] The ester, methyl 6-methylnicotinate, is a key intermediate and is
typically formed via Fischer esterification of the corresponding carboxylic acid with methanol in
the presence of an acid catalyst like sulfuric acid.[14][18]

Analytical Methods

High-performance liquid chromatography (HPLC) is a suitable method for analyzing 5-Chloro-
6-methylnicotinic acid. A reverse-phase (RP) HPLC method using a C18 column with a
mobile phase of acetonitrile, water, and an acid modifier (like phosphoric or formic acid) can be
employed for purity assessment and quantification.[19] Gas chromatography-mass
spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are
also powerful techniques for the analysis of related nicotinic acid derivatives.[20]
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Caption: Workflow for responding to spills and personal exposure incidents.
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Caption: Logical flow for safe handling and storage protocols.

Conclusion

5-Chloro-6-methylnicotinic acid is a valuable chemical intermediate whose safe handling is
predicated on a comprehensive understanding of its hazards and the diligent application of
safety protocols. By adhering to the guidelines outlined in this document—utilizing appropriate
engineering controls and personal protective equipment, following established procedures for
handling and storage, and being prepared for emergencies—researchers can mitigate risks
and create a safe and productive laboratory environment. The causality behind these protocols
is clear: preventing exposure to this irritant compound is the primary objective to ensure the
well-being of all laboratory personnel.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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